Cas no 1805767-02-5 (Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate
• CAS No: 1805767-02-5
• MF: C₁₃H₁₃F₃O₅
• MW: 306.234534978867
• CID: 4956382
• Update Time: 2025-05-20

Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H13F3O5/c1-2-20-12(19)10-5-4-9(21-13(14,15)16)7-8(10)3-6-11(17)18/h4-5,7H,2-3,6H2,1H3,(H,17,18)
• InChI Key： NOUXJUZLUFCTOK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OCC)=C(C=1)CCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8

Additional information on Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate

Introduction to Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate (CAS No. 1805767-02-5)

Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate (CAS No. 1805767-02-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate is defined by a benzoate moiety substituted with a trifluoromethoxy group and an ethyl ester. The presence of the trifluoromethoxy group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. Additionally, the carboxyethyl substituent adds to the compound's functional versatility, making it suitable for a wide range of chemical modifications and derivatizations.

Recent studies have highlighted the potential of Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In another notable study, researchers explored the anticancer properties of Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate. The results indicated that this compound effectively induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase cascades. These findings suggest that Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate could be a potential lead compound for developing novel anticancer agents.

The solubility and stability of Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate are also important considerations for its practical applications. Experimental data show that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in both in vitro and in vivo studies. Furthermore, the compound demonstrates excellent stability under various storage conditions, ensuring consistent performance across different experimental setups.

The synthesis of Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate has been optimized to achieve high yields and purity levels. A typical synthetic route involves the esterification of 4-trifluoromethoxybenzoic acid with ethanol in the presence of a suitable catalyst, followed by subsequent functionalization steps to introduce the carboxyethyl group. This robust synthetic protocol allows for large-scale production, making it feasible for industrial applications.

In terms of safety and environmental impact, Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate has been evaluated for its toxicity and ecotoxicity profiles. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. Additionally, environmental fate studies indicate that the compound degrades rapidly under natural conditions, minimizing its ecological footprint.

The potential applications of Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate extend beyond pharmaceuticals. In materials science, this compound can be used as a functional monomer for polymer synthesis, imparting unique properties such as thermal stability and mechanical strength to the resulting materials. Moreover, its ability to form stable complexes with metal ions makes it a promising candidate for developing new catalysts and sensors.

In conclusion, Ethyl 2-(2-carboxyethyl)-4-(trifluoromethoxy)benzoate (CAS No. 1805767-02-5) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and beyond. Its unique chemical structure and favorable biological properties make it an exciting subject for further investigation and development.